BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes: The Sm-Nd Isochron Dating
Method

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Neodymium-143
CAS No.: 14336-83-5
Cat. No.: B1265123
Get Quote
. J

The Samarium-Neodymium (Sm-Nd) isochron dating method is a powerful geochronological
tool used to determine the age of rocks, minerals, and meteorites.[1][2] It is particularly
effective for dating ancient geological materials, spanning billions of years, due to the long half-
life of the parent isotope.[2][3] The method relies on the alpha decay of Samarium-147 (*4’Sm)
to Neodymium-143 (**3Nd).[1][3]

Samarium and Neodymium are both rare earth elements (REES) that are relatively immobile
during geological processes like weathering and low-grade metamorphism, making the Sm-Nd
system robust and less susceptible to disturbance compared to other isotopic systems like Rb-
Sr.[1][4] This characteristic is advantageous for dating altered or metamorphosed rocks.[2][4]
The technique is widely applied to establish crystallization ages for igneous rocks, determine
the timing of metamorphic events, and study the evolution of the Earth's crust and mantle.[2][4]

[5]

The core of the method is the isochron approach, which involves analyzing multiple cogenetic
samples (i.e., different minerals from the same rock or different whole-rock samples from a
single geological unit) that formed at the same time with the same initial Nd isotopic
composition but with different Sm/Nd ratios.[1][3] When the measured isotopic ratios are plotted
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on a graph, the data points for these samples should form a straight line (an isochron), the
slope of which is directly proportional to the age of the samples.[1][6]

Key Principles & Quantitative Data

The Sm-Nd dating method is based on the following decay equation:
(**3Nd/**4Nd)present = (143Nd/*44Nd)initial + (14’Sm/144Nd)present * (e At - 1)[3]
Where:

o (1*3Nd/**4Nd)present is the ratio of the radiogenic daughter isotope (*43Nd) to a stable, non-
radiogenic isotope (***Nd) measured in the sample today.[1]

e (3Nd/**4Nd)initial is the isotopic ratio of Nd when the rock or mineral formed (at time t=0).
This is the y-intercept of the isochron.[3]

o (*’Sm/44Nd)present is the ratio of the parent isotope (14’Sm) to the same stable Nd isotope
measured today.[1]

e A is the decay constant of 147Sm.[6]

¢ tis the time elapsed since the formation of the rock or mineral, which is the age to be
determined.[6]

This equation is in the form of a straight line (y = b + mx), where the slope of the isochron is
(e™At - 1).[1][6]

Table 1: Isotopes in Sm-Nd Geochronology
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Natural Abundance
Isotope Role Notes
(%)

Radioactively decays
147Sm Parent Isotope 15.0 to 43Nd via alpha
decay.[1][7][8]

The abundance of this

isotope increases over

143Nd Radiogenic Daughter 12.2 Hr e due to 1476
ime due to m
decay.[1]
Used for normalization
as it is a stable and
144Nd Stable Reference 23.8

relatively abundant Nd
isotope.[1][4]

Table 2: Decay Constant and Half-Life of 147Sm

Parameter Value Reference

_ 1.06 x 10% years (106 billion
Half-Life (T1/2) (1131141
years)

Decay Constant (A) 6.54 x 10712 yr—1 [3]

Note: The exact values for the half-life and decay constant have been refined over time through
various measurement techniques. The values presented are commonly accepted and used in
geochronology.[9][10]

Experimental Protocols

The following protocols outline the major steps in the Sm-Nd isochron dating method, from
sample collection to data analysis. These procedures require ultra-clean laboratory conditions
to minimize contamination.[3]

Protocol 1: Sample Preparation
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Sample Selection: Choose fresh, unaltered rock samples. For an internal isochron, a single
fist-sized rock is sufficient. For a whole-rock isochron, collect multiple samples from the
same geological unit that exhibit a range of Sm/Nd ratios.[11][12]

Crushing and Pulverization: Trim any weathered surfaces from the rock sample. Crush the
fresh rock into small chips using a jaw crusher. A portion of this is often retained as the
"whole-rock" sample. Further pulverize an aliquot of the chips to a fine powder (typically
<200 mesh) in a clean agate or ceramic mill.

Mineral Separation (for Internal Isochrons): If dating individual minerals, sieve the crushed
rock chips to obtain a specific grain size fraction (e.g., 60-80 mesh).[12] Use standard heavy
liquid and magnetic separation techniques to isolate different mineral fractions (e.qg.,
plagioclase, pyroxene, garnet).[2] Hand-pick the final mineral separates under a binocular
microscope to ensure high purity (>99%).[12]

Protocol 2: Sample Digestion and Isotope Dilution

Spiking: Accurately weigh an aliquot of the powdered whole-rock or mineral separate
(typically 50-100 mg) into a clean Teflon beaker.[13] Add a precise amount of a mixed
isotopic tracer solution, or "spike," enriched in isotopes like 14°Sm and 15°Nd. This isotope
dilution technique is crucial for accurately determining the Sm and Nd concentrations.[13]

Acid Digestion: Add a mixture of concentrated hydrofluoric (HF) and nitric (HNOs) acids to
the beaker.[3][13] Seal the beaker in a steel jacket and heat it in an oven at ~180-200°C for
several days to completely dissolve the silicate sample.

Evaporation and Conversion: After cooling, evaporate the acid mixture. Add nitric acid
(HNOs) or hydrochloric acid (HCI) and evaporate again multiple times to remove fluorides
and convert the sample into a chloride or nitrate form that is ready for chemical separation.
[14]

Protocol 3: Chemical Separation of Sm and Nd

This protocol uses a two-stage ion-exchange chromatography process to first separate the

REEs as a group and then isolate Sm and Nd from each other.[13]

Primary Cation Exchange Chromatography (REE Group Separation):
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[e]

Prepare a chromatography column with a cation exchange resin.

o

Load the dissolved sample solution (in HCI) onto the column.

[¢]

Elute major rock-forming elements (like Fe, Mg, Al, Ca) with a specific concentration of
HCI.[15]

[¢]

Collect the REE fraction by eluting with a stronger concentration of HCI.

e Secondary Reverse-Phase Chromatography (Sm and Nd Separation):

o Prepare a second column packed with a resin coated with an organic extractant like
HDEHP (di(2-ethylhexyl) phosphoric acid) or using a modern extraction resin like Ln
Resin.[13][15][16]

o Load the collected REE fraction onto this column.
o Elute the elements using varying concentrations of HCI. Nd will elute before Sm.[13]

o Collect the purified Nd and Sm fractions in separate clean beakers. These fractions must
be free of isobaric interferences (e.g., separating 1#4Sm from 144Nd).[16]

Protocol 4: Mass Spectrometry

Thermal lonization Mass Spectrometry (TIMS) is the classic high-precision technique for Sm-
Nd analysis.[17][18]

o Filament Loading: Evaporate the purified Sm and Nd solutions to dryness. Redissolve each
in a drop of dilute acid and load them onto separate, clean metal filaments (typically
Rhenium).[19]

« |sotopic Analysis: Insert the filament assembly into the TIMS source.[20] Under high vacuum,
pass a current through the filament to heat it, causing the sample to ionize.[20]

o Measurement: The generated ions are accelerated, focused into a beam, and separated by
mass in a magnetic field.[20] Sensitive detectors (Faraday cups) measure the ion currents
for each isotope of interest (e.g., *3Nd, #4Nd, 14/Sm, 1>2Sm).[19][20] The instrument

measures the ratios of these isotopes with very high precision.[18]
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Protocol 5: Data Analysis and Age Calculation

o Data Reduction: Correct the measured isotopic ratios for instrumental mass fractionation.
Using the data from the spiked and unspiked runs, calculate the true 143Nd/*44Nd and 4’Sm/
144Nd ratios for each sample.

e |Isochron Plotting: Plot 143Nd/*44Nd (y-axis) against 14’Sm/*44Nd (x-axis) for all the analyzed
samples (whole-rocks and/or minerals).[3]

o Age Calculation: Perform a linear regression on the data points. The quality of the fit is
assessed by the Mean Squared Weighted Deviates (MSWD) value. A MSWD near 1
indicates a good fit.[21]

o Calculate the age (t) from the slope (m) of the isochron using the formula: t = [In(m + 1)] / A

o The y-intercept of the regression line gives the initial 1*3Nd/**4Nd ratio for the sample suite.

[3]

Table 3: Example Sm-Nd Isochron Data for a Hypothetical Granite

Sample 147Sm/*44Nd 143N d/*44Nd

Whole Rock 0.1150 0.512055

Plagioclase 0.0825 0.511850

Biotite 0.1980 0.512580

Garnet 0.2850 0.513100
Visualizations
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Step 1: Sample Preparation

1. Rock Sample Selection
(Fresh, Unaltered)

:

2. Crushing & Pulverizing

:

3. Mineral Separation
(Optional, for Internal Isochron)

Step 2 & 3: Chemical Processing

4. Weighing & Isotope Spiking

:

5. Acid Digestion
(HF + HNO3)

:

6. lon Exchange Chromatography
(REE -> Sm/Nd Separation)

Step 4 & 5: Analysis & Calculation

7. Mass Spectrometry (TIMS)
(Measure Isotope Ratios)

:

8. Isochron Plotting
(143Nd/144Nd VS 147Sm/144Nd)

:

9. Age Calculation
(From Isochron Slope)

Click to download full resolution via product page

Caption: Experimental workflow for Sm-Nd isochron dating.
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Caption: Logical diagram of the Sm-Nd isochron relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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